Cas no 898780-86-4 ( )

• Product Name: &nbsp
• CAS No: 898780-86-4
• MF: C₁₈H₁₇F₃O
• MW: 306.322195768356
• MDL: MFCD03843900
• CID: 994245
• PubChem ID: 24726515
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• 3-(3,5-DIMETHYLPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
• 3-(3,5-Dimethylphenyl)-3'-trifluoromethyl-propiophenone
• 898780-86-4
• DTXSID00644908
• MFCD03843900
• AKOS016022284
• 3-(3,5-Dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1-propanone
•  

• MDL： MFCD03843900
• Inchi： 1S/C18H17F3O/c1-12-8-13(2)10-14(9-12)6-7-17(22)15-4-3-5-16(11-15)18(19,20)21/h3-5,8-11H,6-7H2,1-2H3
• InChI Key： UBVWARISYXIKEY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CCC1C=C(C)C=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 306.12314965g/mol
• Monoisotopic Mass: 306.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų